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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

Technical Support Center: Aluminiumformiat
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the long-term stability and storage of

Aluminiumformiat.

Frequently Asked Questions (FAQs)
1. What are the ideal long-term storage conditions for Aluminiumformiat?

For optimal long-term stability, Aluminiumformiat should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[1][2][3][4] It is crucial to protect it from

moisture and heat to prevent degradation. The storage area should be away from strong

oxidizing agents.[1][2]

2. What is the expected shelf life of Aluminiumformiat?

Under ideal storage conditions, Aluminiumformiat is a stable solid.[2] While a specific shelf

life is not consistently provided across all suppliers, proper storage is key to maximizing its

usability over time. Regular inspection for signs of degradation is recommended, especially for

older batches or those that may have been exposed to suboptimal conditions.

3. How do temperature and humidity affect the stability of Aluminiumformiat?
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Aluminiumformiat is sensitive to moisture and can undergo gradual decomposition upon

exposure, particularly at room temperature.[5] Elevated temperatures can also accelerate

degradation. One study indicated a mass loss of approximately 2% at 313 K (40°C) and 323 K

(50°C) in the presence of moisture.[5] Thermal decomposition has been reported to begin at

around 325°C, leading to the release of gases.

4. What are the known decomposition products of Aluminiumformiat?

The primary degradation pathway for Aluminiumformiat in the presence of moisture is

hydrolysis. This process is expected to yield formic acid and various forms of aluminum

hydroxides or basic aluminum formates. Upon thermal decomposition at higher temperatures,

gaseous products are evolved.

5. What are the recommended handling procedures to maintain the stability of

Aluminiumformiat during use?

To maintain stability during experiments, it is crucial to handle Aluminiumformiat in a

controlled environment, such as a glove box or under an inert atmosphere, to minimize

exposure to ambient moisture and air.[6] Use dry glassware and solvents to prevent hydrolysis.

After dispensing the required amount, the container should be tightly resealed immediately.
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Problem Possible Cause Recommended Action

Change in Physical

Appearance (e.g., clumping,

wet appearance)

Exposure to humidity leading

to hydrolysis.

The material may have started

to degrade. It is advisable to

test a small sample for

solubility and performance in a

non-critical reaction before

using it in a crucial experiment.

For future use, ensure the

container is tightly sealed and

stored in a desiccator.

Inconsistent or Poor

Performance in Reactions

Degradation of

Aluminiumformiat due to

improper storage.

Verify the integrity of the

Aluminiumformiat. You can

perform a simple qualitative

test by observing its solubility

in a solvent where it is known

to be soluble. If it has become

insoluble or its solubility has

changed, it has likely

degraded. For quantitative

analysis, techniques like

Powder X-ray Diffraction

(PXRD) or Thermogravimetric

Analysis (TGA) can be used to

check for changes in the

crystalline structure or thermal

decomposition profile.[5]

Suspected Moisture Exposure The container was left open, or

it was handled in a high-

humidity environment.

If you suspect moisture

exposure, you can dry the

material under vacuum at a

low temperature (e.g., 40-

50°C) for a few hours.

However, this may not reverse

any hydrolysis that has already

occurred. It is best to compare

the performance of the suspect
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material against a fresh,

unopened sample if possible.

Data on Stability of Aluminiumformiat
While extensive quantitative long-term stability data is limited in publicly available literature, the

following table summarizes the expected stability based on available information.

Storage

Condition
Temperature Humidity

Expected

Stability

Potential

Observations

Ideal

Cool (Room

Temperature or

below)

Dry (e.g., in a

desiccator)

High stability

over long

periods.

Free-flowing

white powder.

Suboptimal Ambient Uncontrolled

Gradual

degradation over

time.

Clumping,

formation of a

slight crust.

Poor Elevated (>30°C) High (>60% RH)
Rapid

degradation.

Significant

clumping, wet

appearance,

possible odor of

formic acid.

Experimental Protocols
Protocol for Accelerated Humidity Stability Testing
This protocol is adapted from a study on the stability of aluminum formate in the presence of

moisture.[5]

Objective: To assess the stability of Aluminiumformiat under conditions of high temperature

and humidity.

Materials:

Aluminiumformiat sample
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Temperature and humidity-controlled chamber

Sample vials

Analytical instruments: Powder X-ray Diffractometer (PXRD), Thermogravimetric Analyzer

(TGA)

Procedure:

Place a known quantity of Aluminiumformiat into an open sample vial.

Place the vial inside a temperature and humidity-controlled chamber.

Set the chamber conditions to 85°C and 85% relative humidity.

Expose the sample to these conditions for a defined period (e.g., 1, 6, 12, 24 hours).

After the specified exposure time, remove the sample from the chamber.

Allow the sample to cool to room temperature in a desiccator.

Analyze the sample using PXRD to detect any changes in the crystalline structure, which

would indicate degradation.

Perform TGA on the sample to determine any changes in the thermal decomposition profile

and to quantify any mass loss due to the release of water or other volatile decomposition

products.

Compare the results to an unexposed control sample of Aluminiumformiat.

Visualizations
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Chemical Structure of Aluminiumformiat
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Caption: Chemical Structure of Aluminiumformiat.
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Simplified Hydrolysis Degradation Pathway

Aluminiumformiat
Al(HCOO)₃

Hydrolysis

Moisture (H₂O)

Formic Acid
(HCOOH)

Aluminum Hydroxide / Basic Aluminum Formates
Al(OH)₃ / Al(OH)ₓ(HCOO)ᵧ

Click to download full resolution via product page

Caption: Simplified Hydrolysis Degradation Pathway.
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Troubleshooting Workflow for Suspected Degradation

Suspect Aluminiumformiat
Degradation
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(e.g., Solubility Check)

Yes No Visual Signs

No

Solubility as Expected?

Soluble

Yes

Insoluble or
Altered Solubility

No

Perform Analytical Testing
(PXRD, TGA)

Degradation Confirmed

Discard and Use
Fresh Stock

Use with Caution for
Non-Critical Applications
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Caption: Troubleshooting Workflow for Suspected Degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Long Duration Energy Storage Using Hydrogen in Metal–Organic Frameworks:
Opportunities and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. researchgate.net [researchgate.net]

4. Accelerated stability studes | PPT [slideshare.net]

5. Aluminum formate, Al(HCOO)3: An earth-abundant, scalable, and highly selective material
for CO2 capture - PMC [pmc.ncbi.nlm.nih.gov]

6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

To cite this document: BenchChem. [long-term stability and storage of Aluminiumformiat].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289006#long-term-stability-and-storage-of-
aluminiumformiat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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